Cas no 219803-78-8 (Phenol, 3,5-dimethoxy-4-[[(phenylmethyl)amino]methyl]-)

• Product Name: Phenol, 3,5-dimethoxy-4-[[(phenylmethyl)amino]methyl]-
• CAS No: 219803-78-8
• MF: C₁₆H₁₉NO₃
• MW: 273.326964616776
• CID: 1409493
• PubChem ID: 165346576
• Update Time: 2025-04-20

Phenol, 3,5-dimethoxy-4-[[(phenylmethyl)amino]methyl]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 3,5-dimethoxy-4-[[(phenylmethyl)amino]methyl]-
• 3,5-Dimethoxy-4-[[(phenylmethyl)amino]methyl]phenol
• DTXSID801222964
• 219803-78-8

• Inchi： 1S/C16H19NO3/c1-19-15-8-13(18)9-16(20-2)14(15)11-17-10-12-6-4-3-5-7-12/h3-9,17-18H,10-11H2,1-2H3
• InChI Key： YSLARBRSEODIMF-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=C(C=1CNCC1C=CC=CC=1)OC)O

Computed Properties

• Exact Mass: 273.13657
• Monoisotopic Mass: 273.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 50.7Ų

Experimental Properties

• PSA: 50.72